Cas no 732303-03-6 (1-2-(3-methyl-1H-pyrazol-1-yl)phenylpropan-1-one)

• Product Name: 1-2-(3-methyl-1H-pyrazol-1-yl)phenylpropan-1-one
• CAS No: 732303-03-6
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 4162576
• PubChem ID: 85983962
• Update Time: 2025-05-25

1-2-(3-methyl-1H-pyrazol-1-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[2-(3-methyl-1H-pyrazol-1-yl)phenyl]-
• 1-2-(3-methyl-1H-pyrazol-1-yl)phenylpropan-1-one
• 732303-03-6
• 1-[2-(3-methyl-1H-pyrazol-1-yl)phenyl]propan-1-one
• EN300-1293426

• Inchi： 1S/C13H14N2O/c1-3-13(16)11-6-4-5-7-12(11)15-9-8-10(2)14-15/h4-9H,3H2,1-2H3
• InChI Key： YRTUUQSKUIDKST-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC=CC=1N1C=CC(C)=N1

Computed Properties

• Exact Mass: 214.110613074Da
• Monoisotopic Mass: 214.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-2-(3-methyl-1H-pyrazol-1-yl)phenylpropan-1-one

Introduction to Compound with CAS No. 732303-03-6 and Product Name: 1-2-(3-methyl-1H-pyrazol-1-yl)phenylpropan-1-one

The compound with the CAS number 732303-03-6 and the product name 1-2-(3-methyl-1H-pyrazol-1-yl)phenylpropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a 3-methyl-1H-pyrazol-1-yl moiety in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The pyrazole scaffold, in particular, has been extensively studied for its pharmacological properties. The 3-methyl-1H-pyrazol-1-yl group in this compound not only contributes to its structural complexity but also enhances its potential for binding to various biological receptors. This feature is particularly intriguing for the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The phenylpropan-1-one moiety in the compound's structure adds another layer of functionality, which can be exploited for modulating biological pathways. Phenylpropanoids are known for their diverse biological activities, including anti-inflammatory, analgesic, and antioxidant effects. By integrating this moiety with the 3-methyl-1H-pyrazol-1-yl group, the compound exhibits a unique combination of properties that could make it effective against multiple targets.

One of the most exciting aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is associated with various diseases, including cancer. The pyrazole scaffold is known to be a privileged structure in kinase inhibition, and the presence of the 3-methyl-1H-pyrazol-1-yl group in this compound suggests that it may interact effectively with kinase domains.

Moreover, the compound's structure suggests that it may have favorable pharmacokinetic properties. The balance between lipophilicity and polar surface area is critical for drug absorption, distribution, metabolism, and excretion (ADME). The presence of both aromatic rings and a ketone group in this compound may contribute to optimal solubility and bioavailability, making it a promising candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of compounds to biological targets with high accuracy. Molecular docking studies have shown that 1-2-(3-methyl-1H-pyrazol-1-yl)phenylpropan-1-one can bind effectively to several kinase enzymes, including Janus kinases (JAKs) and protein tyrosine kinases (PTKs). These enzymes are involved in various signaling pathways that are implicated in inflammation and cancer.

In addition to its potential as a kinase inhibitor, this compound may also have applications in treating neurological disorders. Pyrazole derivatives have been shown to modulate neurotransmitter systems, making them candidates for drugs targeting conditions such as depression and anxiety. The structural features of this compound suggest that it may interact with serotonin and dopamine receptors, which are key players in these disorders.

The synthesis of 1-2-(3-methyl-1H-pyrazol-1-yl)phenylpropan-1-one involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the 3-methyl-1H-pyrazol-1-yl group requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule.

The pharmacological evaluation of this compound has already begun, with initial studies showing promising results. In vitro assays have demonstrated that it can inhibit the activity of several kinases at submicromolar concentrations. These findings are encouraging and warrant further investigation into its potential as a therapeutic agent.

Future studies will focus on optimizing the structure of this compound to enhance its potency and selectivity. By modifying functional groups or introducing additional substituents, researchers aim to develop derivatives that are more effective against specific targets while minimizing side effects. Computational modeling will play a crucial role in guiding these modifications based on predicted interactions with biological receptors.

The development of new drugs is often a lengthy process that involves extensive testing to ensure safety and efficacy. However, compounds like 1-2-(3-methyl-1H-pyrazol-1-y]phenylpropan-l-one offer hope by providing novel starting points for drug discovery. Their unique structural features and potential biological activities make them valuable tools for researchers working on diverse therapeutic areas.

In conclusion,732303_03_6and its corresponding product name represent an exciting advancement in pharmaceutical chemistry. The combination of structural features such as the 3-methyl-lH-pyrazol-l-y] group and phenylpropan-l-one moiety positions this compound as a promising candidate for further exploration in drug discovery efforts aimed at treating neurological disorders,kinase-mediated diseases,and other conditions where modulation of kinase activity is desired.